1-(3,4-dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-N,N-diethyl-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C17H18Cl2N2O2/c1-3-20(4-2)17(23)13-6-8-16(22)21(11-13)10-12-5-7-14(18)15(19)9-12/h5-9,11H,3-4,10H2,1-2H3
• InChI Key: WGLWPBUCOKQHOT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CN(C(=O)C=C1)CC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C17H18Cl2N2O2
• Molecular Weight: 353.2 g/mol
• CAS No.: 338781-30-9

Description

This compound belongs to the pyridinecarboxamide family, characterized by a 6-oxo-1,6-dihydropyridine core substituted with a 3,4-dichlorobenzyl group at position 1 and an N,N-diethyl carboxamide at position 2. Its molecular formula is inferred as C₁₈H₁₉Cl₂N₂O₂, with a molecular weight of ~366.26 g/mol.

Biological Activity

1-(3,4-Dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide, also known as CAS No. 338781-30-9, is a compound that has garnered attention due to its potential biological activities. This article reviews the synthesis, characterization, and biological evaluation of this compound, focusing on its pharmacological properties and potential therapeutic applications.

The compound has the following molecular characteristics:

• Molecular Formula : C17H18Cl2N2O2
• Molecular Weight : 353.24 g/mol
• Predicted Boiling Point : 539.5 ± 50.0 °C
• Density : 1.314 ± 0.06 g/cm³
• pKa : -1.13 ± 0.20

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

Anticancer Activity

Recent studies have shown that derivatives of pyridinecarboxamides possess significant anticancer properties. For instance, in vitro assays demonstrated that various substituted pyridine derivatives exhibit cytotoxic effects against different cancer cell lines, including lung cancer (A549) and breast cancer (MCF7) cells .

Compound	IC50 (µg/ml)	Cell Line
1-(3,4-Dichlorobenzyl)-N,N-diethyl-6-oxo	15.73	A549
Other derivatives	Varies	MCF7

This suggests that the dichlorobenzyl moiety enhances the anticancer efficacy of the pyridinecarboxamide structure.

Antimicrobial Activity

The compound has been evaluated for antimicrobial properties against various pathogens. The presence of the pyridine ring is crucial for its activity against bacteria and fungi. Studies indicate that compounds with similar structures exhibit significant inhibition against Staphylococcus aureus and Escherichia coli .

The biological activity of 1-(3,4-dichlorobenzyl)-N,N-diethyl-6-oxo is believed to be linked to its ability to interact with specific biological targets within cells:

• Enzyme Inhibition : It may inhibit key enzymes involved in cancer cell proliferation and survival.
• Reactive Oxygen Species (ROS) Modulation : The compound could modulate oxidative stress pathways, enhancing its anticancer and antimicrobial effects.

Case Studies

• In Vitro Studies : A study conducted on A549 lung cancer cells showed that treatment with the compound resulted in a dose-dependent decrease in cell viability, with an IC50 value indicating significant potency compared to standard chemotherapeutics .
• Antimicrobial Screening : In a comparative study of various pyridine derivatives, the compound was found to have a higher antimicrobial efficacy than several commercially available antibiotics, suggesting its potential use in treating resistant bacterial strains .

Comparison with Similar Compounds

Substituent Variations on the Carboxamide Group

Compound Name	Carboxamide Substituent	Molecular Weight (g/mol)	Key Properties
1-(3,4-Dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide	N,N-diethyl	~366.26	Moderate lipophilicity; potential for enhanced metabolic stability
1-(3,4-Dichlorobenzyl)-N-(4-fluorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide	4-Fluorophenyl	391.22	Increased aromaticity; possible π-π stacking with biological targets
1-(3,4-Dichlorobenzyl)-N-[3-(trifluoromethyl)phenyl]-6-oxo-1,6-dihydro-3-pyridinecarboxamide	3-Trifluoromethylphenyl	~421.22 (estimated)	High electronegativity; improved membrane permeability

Key Findings :

• Aryl substituents (e.g., 4-fluorophenyl) increase molecular weight and may enhance target selectivity through aromatic interactions .

Variations in the Benzyl Group

Compound Name	Benzyl Substituent	Molecular Weight (g/mol)	Impact on Structure
1-(3,4-Dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide	3,4-Dichlorobenzyl	~366.26	Optimal halogen positioning for electronic effects and receptor binding
1-(2,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide	2,4-Dichlorobenzyl	311.17	Altered steric profile; reduced lipophilicity
N-Allyl-1-(2,6-dichlorobenzyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide	2,6-Dichlorobenzyl	325.20	Symmetric halogen placement may hinder binding in asymmetric receptor pockets

Key Findings :

• 3,4-Dichlorobenzyl provides a balance of electronic effects (Cl electron-withdrawing) and spatial arrangement for target engagement.

Additional Modifications on the Pyridine Core

Compound Name	Core Modification	Molecular Weight (g/mol)	Biological Implications
1-(3,4-Dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide	None	~366.26	Baseline activity for comparison
5-Chloro-1-(3-chlorobenzyl)-N-(4-chlorophenyl)-6-oxo-1,6-dihydro-3-pyridinecarboxamide	5-Chloro on pyridine	405.67	Increased halogen density; potential toxicity concerns
N,1-Dibenzyl-5-chloro-6-oxo-1,6-dihydro-3-pyridinecarboxamide	N,1-Dibenzyl substitution	447.30 (estimated)	Enhanced steric bulk; likely reduced bioavailability

Key Findings :

• Halogen additions (e.g., 5-chloro) increase molecular weight and polarity but may introduce off-target effects .
• Dibenzyl substitutions severely limit solubility and metabolic processing .

Pharmacological and Industrial Relevance

• Target Compound : The N,N-diethyl carboxamide and 3,4-dichlorobenzyl groups make it a candidate for central nervous system (CNS) targets due to moderate lipophilicity and blood-brain barrier penetration.
• Analogs : Aryl-substituted derivatives (e.g., 4-fluorophenyl) are prioritized for cancer research, where aromatic interactions with kinase domains are critical .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 1-(3,4-dichlorobenzyl)-N,N-diethyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide, and what challenges arise during purification?

• Methodology : Multi-step synthesis typically involves nucleophilic substitution of 3,4-dichlorobenzyl halides with diethylamine, followed by cyclization of the pyridinecarboxamide backbone. Key intermediates include dihydropyridine precursors, which require stabilization under anhydrous conditions. Purification often employs column chromatography (silica gel, ethyl acetate/hexane gradients) and recrystallization using ethanol or acetonitrile .
• Challenges : Hydrolysis of the carboxamide group under acidic conditions and side reactions from residual dichlorobenzyl halides may reduce yield. Purity validation via HPLC (C18 column, UV detection at 254 nm) is critical .

Q. How can researchers characterize the structural and electronic properties of this compound to confirm its identity?

• Techniques :

• Spectroscopy : FT-IR for amide C=O stretching (~1650 cm⁻¹) and pyridine ring vibrations (~1600 cm⁻¹); ¹H/¹³C NMR for substituent integration (e.g., diethyl groups at δ 1.2–1.4 ppm, dichlorobenzyl protons at δ 4.5–5.0 ppm) .
• Mass Spectrometry : High-resolution ESI-MS to confirm molecular weight (theoretical: C₁₇H₁₉Cl₂N₂O₂ = 366.08 g/mol) and fragmentation patterns .
• X-ray Crystallography : Resolves dihedral angles between the dichlorobenzyl group and pyridine ring, critical for understanding steric effects .

Advanced Research Questions

Q. What computational strategies can predict the binding affinity of this compound to biological targets, such as enzyme active sites?

• Approach :

• Molecular Docking : Use AutoDock Vina or Schrödinger Suite to model interactions with targets like cyclooxygenase-2 (COX-2) or bacterial enoyl-ACP reductase. Focus on hydrogen bonding with the carboxamide group and hydrophobic interactions from the dichlorobenzyl moiety .
• MD Simulations : GROMACS or AMBER for assessing stability of ligand-protein complexes over 100 ns trajectories. Key metrics include RMSD (<2 Å) and binding free energy (MM-PBSA/GBSA) .
  • Validation : Compare computational results with experimental IC₅₀ values from enzyme inhibition assays (e.g., fluorometric assays for COX-2) .

Q. How can researchers resolve contradictions in reported biological activity data (e.g., antimicrobial vs. anti-inflammatory effects) for this compound?

• Analytical Framework :

• Dose-Response Studies : Test across a wide concentration range (0.1–100 µM) to identify biphasic effects or off-target interactions .
• Selectivity Profiling : Use kinase/phosphatase panels to rule out non-specific binding. For example, compare activity against Gram-positive vs. Gram-negative bacteria to assess membrane permeability .
• Metabolite Analysis : LC-MS/MS to detect degradation products (e.g., hydrolysis of the dichlorobenzyl group) that may contribute to divergent results .

Q. What are the critical factors in designing in vivo pharmacokinetic studies for this compound?

• Experimental Design :

• Administration Routes : Oral vs. intravenous dosing to assess bioavailability (use radiolabeled ¹⁴C compound for tracking).
• Metabolic Stability : Liver microsome assays (human/rat) to identify CYP450-mediated oxidation hotspots (e.g., diethyl group metabolism) .
• Tissue Distribution : Autoradiography or whole-body imaging to quantify accumulation in target organs (e.g., liver, kidneys) .